2-Phenyl-4-(thiophen-2-ylsulfonyl)morpholine

• IUPAC Name: 2-phenyl-4-thiophen-2-ylsulfonylmorpholine
• InChI: InChI=1S/C14H15NO3S2/c16-20(17,14-7-4-10-19-14)15-8-9-18-13(11-15)12-5-2-1-3-6-12/h1-7,10,13H,8-9,11H2
• InChI Key: PIXOECXAJDLCSK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1S(=O)(=O)C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C14H15NO3S2
• Molecular Weight: 309.4 g/mol

Description

2-Phenyl-4-(thiophen-2-ylsulfonyl)morpholine is a chemical compound that belongs to the class of sulfonamide-containing compounds. It is a white to off-white powder that is used in scientific research for its various applications.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds structurally related to 2-Phenyl-4-(thiophen-2-ylsulfonyl)morpholine have been explored in various studies. For example, a derivative involving the morpholine group was synthesized, demonstrating potential for biological activity due to its unique structure. This compound was characterized using various techniques, including NMR, IR, and Mass spectral studies, and its structure was confirmed by single crystal X-ray diffraction studies (Mamatha S.V et al., 2019).

Antimicrobial and Antibacterial Activities

The antimicrobial and modulating activity of 4-(Phenylsulfonyl) morpholine derivatives against standard and multi-resistant strains of various bacteria and fungi were investigated. This compound showed significant antimicrobial activity, highlighting its potential use in treating diseases caused by microorganisms (M. A. Oliveira et al., 2015).

Novel Synthesis Approaches

Innovative synthesis methods for related compounds have been developed, such as a one-pot synthesis of fully substituted thiophen-2(3H)-ones. This method offers moderate to good yields, demonstrating the versatility and potential of the morpholine and thiophen-2-ylsulfonyl groups in chemical synthesis (Hassan Zali-Boeini et al., 2012).

Antitubercular and Antifungal Activities

A series of compounds featuring the morpholine group were synthesized and evaluated for their antibacterial and antifungal activities. Notably, derivatives of 2-(phenyl)-2-(morpholin-4-yl)-N-phenylacetamide showed promising results against various bacterial and fungal strains, suggesting their potential in developing new antimicrobial agents (A. Idhayadhulla et al., 2014).

Applications in Organic Light-Emitting Diodes (OLEDs)

The development of highly efficient phosphorescent iridium(III) complexes for use in red and white OLEDs has been explored. These complexes, which include thiophen-2-yl and morpholine groups, exhibit excellent photophysical properties, highlighting their utility in advanced electronic and lighting applications (Peng Tao et al., 2017).